- Catalysts and Inorganic Chemicals
- Solvents and Organic Chemicals
- Natural Products and Extracts
- Material Chemicals
- Other
- Pharmaceutical and Biochemical Products
- Pesticide Chemicals
- Catalysts
- Inorganic Compounds
- Organic Solvents
- Organic Compounds
- Pharmaceutical Active Ingredients
- Pharmaceutical Intermediates
- Pharmaceutical Impurities
- Medicinal Building Blocks
- Medical
- Pesticide Active Ingredients
- Pesticide Intermediates
- Pesticides
- Fertilizers
- Plant Extracts
- Animal Extracts
- Natural Pigments
- Natural Toxins
- Flavors and Fragrances
- High Polymer Materials
- Colorants and Pigments
- Paints and Varnishes
- Electrical Materials
- Chemical Reagents
- Chemical additives
- Element
Recommended suppliers
Shanghai Jinhuan Chemical CO., LTD.
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
Handan Zechi Trading Co., Ltd
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
Reference Substances
Reference Standards are pure or nearly pure chemical substances used for the standardization of analytical methods, calibration of instruments, and quality control in pharmaceuticals, biotechnology, and other industries. They serve as a benchmark against which the purity and identity of a substance can be compared. Reference standards must meet rigorous specifications regarding their composition, stability, and homogeneity to ensure accurate and reliable analytical results. They are crucial for developing new methods, validating existing ones, and ensuring product consistency and safety. Commonly used reference standards include certified reference materials (CRMs) that have been assigned a value by an authoritative body through a formal certification process.
-
The Synthesis and Pharmaceutical Applications of Octyl GallateThe Synthesis and Pharmaceutical Applications of Octyl Gallate Octyl gallate (OG), chemically known as octyl 3,4,5-trihydroxybenzoate, is a synthetic ester derived from gallic acid and 1-octanol. This lipophilic compound belongs to the family of alkyl gallates, renowned for their potent antioxidant properties. In pharmaceutical contexts, octyl gallate serves dual roles as both an excipient and an...
-
Olanzapine's Pharmacokinetics and Bioavailability: A Comprehensive ReviewOlanzapine's Pharmacokinetics and Bioavailability: A Comprehensive Review Olanzapine is a cornerstone atypical antipsychotic medication extensively prescribed for schizophrenia, bipolar disorder, and treatment-resistant depression. As a thienobenzodiazepine derivative, it exerts therapeutic effects through potent antagonism of dopamine D₂ and serotonin 5-HT₂A receptors. Understanding its...
-
The Emerging Role of Isovaleric Acid in Biopharmaceutical Synthesis and Its Potential ApplicationsThe Emerging Role of Isovaleric Acid in Biopharmaceutical Synthesis and Its Potential Applications Isovaleric acid (3-methylbutanoic acid), a branched short-chain fatty acid, is rapidly gaining recognition as a versatile building block in biopharmaceutical synthesis. Traditionally associated with cheese aroma and metabolic disorders, this C5 carboxylic acid now demonstrates remarkable utility in...
-
Toxicological and Pharmacokinetic Implications of Trichloroethylene Exposure in Chemical BiopharmaceuticalsToxicological and Pharmacokinetic Implications of Trichloroethylene Exposure in Chemical Biopharmaceuticals Introduction Trichloroethylene (TCE), a volatile chlorinated hydrocarbon solvent, presents complex challenges in chemical biopharmaceutical manufacturing due to its historical use in industrial processes and persistent environmental presence. This article examines the dual nature of TCE –...
-
Synthesis, Stability and Pharmacokinetics of 4-Acetylbiphenyl: A Biopharmaceutical PerspectiveSynthesis, Stability and Pharmacokinetics of 4-Acetylbiphenyl: A Biopharmaceutical Perspective 4-Acetylbiphenyl represents a structurally significant compound in medicinal chemistry, featuring a biphenyl core functionalized with an acetyl group at the para position. This molecular architecture confers unique physicochemical properties that make it valuable both as a synthetic intermediate and as a...
